Cas no 160743-76-0 (methyl 4-(3-sulfanylpropyl)benzoate)

• Product Name: methyl 4-(3-sulfanylpropyl)benzoate
• CAS No: 160743-76-0
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 3387615
• PubChem ID: 10703673
• Update Time: 2025-08-02

methyl 4-(3-sulfanylpropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-(3-MERCAPTOPROPYL)-, METHYL ESTER
• methyl 4-(3-sulfanylpropyl)benzoate

• Inchi： 1S/C11H14O2S/c1-13-11(12)10-6-4-9(5-7-10)3-2-8-14/h4-7,14H,2-3,8H2,1H3
• InChI Key： HIGOPJPUADDBSS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CCCS)C=C1

Additional information on methyl 4-(3-sulfanylpropyl)benzoate

Exploring Methyl 4-(3-Sulfanylpropyl)benzoate (CAS 160743-76-0): Properties, Applications, and Innovations

Methyl 4-(3-sulfanylpropyl)benzoate (CAS 160743-76-0) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique molecular structure. This ester derivative combines a benzoate core with a sulfanylpropyl side chain, offering versatile reactivity and functional properties. Researchers are increasingly exploring its role as a flavor enhancer, intermediate in drug synthesis, and biocompatible material, aligning with trends in green chemistry and sustainable production.

The compound's CAS 160743-76-0 identifier ensures precise tracking in regulatory and research contexts. Its thioether linkage (–S–) and ester group (–COO–) enable applications in controlled-release formulations, a hot topic in drug delivery systems. Recent studies highlight its potential in antioxidant formulations, addressing consumer demand for anti-aging compounds and cosmetic stabilizers—keywords frequently searched in cosmetic science forums.

From a synthetic perspective, methyl 4-(3-sulfanylpropyl)benzoate exemplifies modern structure-activity relationship (SAR) optimization. Its lipophilic balance makes it valuable for permeability enhancement in topical formulations, a recurring theme in dermatological research. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, critical for compliance with ICH guidelines—a trending query among quality control professionals.

Innovations in catalysis have streamlined the production of CAS 160743-76-0, reducing byproducts. This aligns with the circular economy movement, a dominant topic in chemical manufacturing searches. Furthermore, its low ecotoxicity profile positions it favorably against traditional solvents, resonating with ESG (Environmental, Social, Governance) investment criteria now shaping industrial procurement.

In fragrance design, the compound’s sulfanyl moiety contributes to volatility modulation, a key parameter in long-lasting perfumes—a niche with growing Google search volume. Patent analyses reveal its use in air freshener technologies, particularly in slow-release systems that dominate smart home product discussions.

Future research directions for methyl 4-(3-sulfanylpropyl)benzoate may explore its synergistic effects with natural extracts, tapping into the clean-label ingredient trend. Computational modeling (in silico studies) could optimize its bioavailability, addressing frequent queries about bioactive compound efficiency in academic databases.

Regulatory-wise, the compound’s GRAS (Generally Recognized As Safe) potential is under evaluation, coinciding with increased searches for FDA-approved excipients. Its stability under pH variations also makes it relevant for functional food additives, a sector projected to grow at 6.8% CAGR (2023–2030).